Cas no 2751702-75-5 (5-Tert-butyl-4-iodo-1,2-oxazole)

• Product Name: 5-Tert-butyl-4-iodo-1,2-oxazole
• CAS No: 2751702-75-5
• MF: C₇H₁₀INO
• MW: 251.064874172211
• CID: 6532243
• PubChem ID: 153510509
• Update Time: 2024-01-06

5-Tert-butyl-4-iodo-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-37330536
• 2751702-75-5
• 5-tert-butyl-4-iodo-1,2-oxazole
• 5-Tert-butyl-4-iodo-1,2-oxazole

• Inchi： 1S/C7H10INO/c1-7(2,3)6-5(8)4-9-10-6/h4H,1-3H3
• InChI Key： CNTNMUIYIRIQHI-UHFFFAOYSA-N
• SMILES： IC1C=NOC=1C(C)(C)C

Computed Properties

• Exact Mass: 250.98071g/mol
• Monoisotopic Mass: 250.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų